DISTEARETH-6 DIMONIUM CHLORIDE

Specification

• CAS No.: 128482-55-3
• Molecular Formula: C9H22N2
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Disteareth-6 Dimonium Chloride (CAS Number: 128482-55-3) belongs to the family of polyether quaternary ammonium salts. The name provides insight into its structure: "Disteareth" indicates the presence of two stearyl alcohol-derived chains with polyethylene glycol modifications, "6" refers to the average number of ethylene oxide units, and "Dimonium Chloride" identifies it as a quaternary dimethyl ammonium salt with chloride as the counter-ion.

The molecular structure can be represented as follows:

• Chemical name: Poly(oxy-1,2-ethanediyl), alpha, alpha'-((dimethyliminio)di-2,1-ethanediyl)bis(omega-(octadecyloxy)-, chloride

• The compound contains two stearyl (C18) carbon chains connected to a quaternary nitrogen center

While the exact molecular formula varies slightly between sources, the compound consists of carbon, hydrogen, nitrogen, oxygen, and chloride. Unlike other similar compounds with precise molecular definitions, Disteareth-6 Dimonium Chloride represents a mixture of closely related molecular structures with an average of 6 ethylene oxide units.

Physical and Chemical Properties

Disteareth-6 Dimonium Chloride exhibits the following physical and chemical characteristics:

Property	Value
Appearance	Solid; colorless to pale yellow (can be paste or liquid)
Solubility	Slightly soluble to soluble in water (solubility related to EO number)
Stability	Stable under normal conditions
Biodegradability	Biodegradable

The physical state of Disteareth-6 Dimonium Chloride can vary from solid to paste or liquid form depending on the exact composition and manufacturing processes. Its solubility characteristics are directly influenced by the number of ethylene oxide units, with higher EO numbers generally correlating with increased water solubility.

Functions and Applications in Cosmetic Products

Disteareth-6 Dimonium Chloride serves multiple functions in cosmetic and personal care formulations:

Primary Functions

Function	Description
Antistatic	Reduces electrostatic charges (particularly in hair products)
Hair Conditioning	Improves combability, suppleness, softness, and shine of hair
Surfactant - Cleansing	Acts as a surface-active agent for cleaning skin and hair
Surfactant - Emulsifying	Facilitates the formation of finely dispersed mixtures of oil and water

Specific Applications

The compound demonstrates excellent properties as an:

• Antistatic agent in hair care formulations

• Antibacterial and antimicrobial additive

• Preservative in certain formulations

• Solubilizing agent for incompatible ingredients

• Emulsifier for complex formulations

• Dispersing agent

Its performance characteristics vary based on the exact number of ethylene oxide units in the molecular structure. The compound is particularly valued for its ability to provide multiple benefits simultaneously in formulations, combining conditioning properties with emulsification capabilities.

Environmental and Ethical Considerations

Quality Standards and Testing Methods

The quality and purity of Disteareth-6 Dimonium Chloride can be assessed through various standardized testing procedures:

Physical and Chemical Testing

Test Parameter	Standard Method	Typical Specification
Active Content	GB/T 13173, GB/T 5174, ISO 2871-1, ISO 2871-2	≥95.0% (for solid form)
Heavy Metals (as Pb)	Safety and Technical Standards for Cosmetics, GB/T 30799	≤20 mg/kg
Arsenic (As)	Safety and Technical Standards for Cosmetics, GB/T 30797	≤3 mg/kg

Additionally, manufacturers are required to indicate carbon atom distribution and average molecular weight for comprehensive characterization of the compound.

Microbiological Testing

For cosmetic applications, additional testing for microbiological contaminants may be required according to local regulations and standards, particularly for products with prolonged skin contact or use in sensitive areas.

Future Research Directions

Current research gaps related to Disteareth-6 Dimonium Chloride include:

• Comprehensive toxicological profiles specific to this compound rather than extrapolated from similar quaternary ammonium compounds

• Environmental fate and ecotoxicity studies to better understand its environmental impact

• Development of more sustainable and consistently vegan-friendly manufacturing processes

• Exploration of potential new applications beyond current cosmetic uses

As consumer demand for transparency regarding ingredient safety and sustainability increases, further research in these areas will likely be prioritized by the scientific and manufacturing communities.